N-(3-Methoxy-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide

• IUPAC Name: N-(3-methoxyphenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H20N2O4S/c1-24-16-6-4-5-15(13-16)19-18(21)14-7-9-17(10-8-14)25(22,23)20-11-2-3-12-20/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
• InChI Key: ODXQTQYRZZIIJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• CAS No.: 313528-66-4

Description

N-(3-Methoxy-phenyl)-4-(pyrrolidine-1-sulfonyl)-benzamide is a useful research compound. Its molecular formula is C18H20N2O4S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Transformations

• Development of Synthetic Pathways : Studies have outlined the synthesis of complex structures including piperidines, pyrrolizidines, indolizidines, and quinolizidines through cyclization of acetylenic sulfones with beta and gamma-chloroamines, demonstrating the chemical versatility and utility in synthesizing biologically active compounds (Back & Nakajima, 2000).

Pharmacological Properties

• Selective Serotonin 4 Receptor Agonists : Research into benzamide derivatives has shown potential for accelerating gastric emptying and increasing the frequency of defecation, indicating a promising avenue for prokinetic agents with reduced side effects (Sonda et al., 2004).
• Carbonic Anhydrase and Acetylcholinesterase Inhibitors : N-(1-(4-Methoxyphenyl)-3-oxo-3-((4-(N-(substituted)sulfamoyl)phenyl)amino)prop-1-en-1-yl)benzamides have been found to inhibit human carbonic anhydrase I and II (hCA I and hCA II) and acetylcholinesterase (AChE) enzymes at nanomolar levels, offering insights into the design of new drugs targeting these enzymes (Tuğrak et al., 2020).

Material Science and Analytical Applications

• Novel Material Development : The development of PVC-based Zn2+-selective electrode using benzamide as an electroactive material demonstrates the potential for creating sensitive and selective sensors for metal ions, which has significant implications for environmental monitoring and industrial applications (Saleh & Gaber, 2001).

Methodological Advances

• Analytical Techniques : Nonaqueous capillary electrophoresis has been utilized for the separation of imatinib mesylate and related substances, showcasing the compound's role in facilitating the development of advanced analytical methodologies for pharmaceutical analysis (Ye et al., 2012).